Cas no 1353954-00-3 (Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine)

• Product Name: Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine
• CAS No: 1353954-00-3
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 2158181
• Update Time: 2025-06-29

Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine
• N-((3-(Methylthio)pyrazin-2-yl)methyl)ethanamine
• AM92593
• ethyl (3-methylsulfanylpyrazin-2-ylmethyl)amine

• Inchi： 1S/C8H13N3S/c1-3-9-6-7-8(12-2)11-5-4-10-7/h4-5,9H,3,6H2,1-2H3
• InChI Key： MNBBJXJLGXVGOZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(CNCC)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1

Additional information on Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine

Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine: A Comprehensive Overview

Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine, also known by its CAS number 1353954-00-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a pyrazine ring with a methylsulfanyl group and an ethylamine substituent. The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, is a key structural element that contributes to the compound's chemical properties and potential applications.

The methylsulfanyl group attached to the pyrazine ring introduces sulfur into the molecule, which can influence its reactivity and stability. Sulfur-containing compounds are often associated with biological activity, making this compound a promising candidate for further research in drug discovery. The ethylamine substituent adds another layer of functionality, potentially enhancing the compound's solubility and bioavailability.

Recent studies have explored the synthesis of Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The nucleophilic substitution approach has been particularly effective, leveraging the reactivity of sulfur-containing intermediates to form stable bonds with the pyrazine ring.

One of the most exciting developments involving this compound is its potential application in the field of agrochemistry. Researchers have investigated its role as a pesticide and fungicide, demonstrating promising results in laboratory tests. The compound's ability to inhibit key enzymes involved in fungal growth suggests it could be an effective alternative to traditional chemical agents, offering a more sustainable solution for crop protection.

In addition to its agricultural applications, Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine has shown potential in medicinal chemistry. Studies have highlighted its ability to modulate cellular pathways associated with inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. The pyrazine ring's electronic properties play a crucial role in these interactions, enabling the compound to interact with biological targets effectively.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, contributing to its growing recognition in the scientific community. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These findings underscore the importance of rigorous analytical methods in ensuring the reliability of chemical data.

Furthermore, computational studies have provided insights into the molecular dynamics of Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine. Molecular modeling has revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and distribution profiles. These attributes make it an attractive candidate for further preclinical testing.

In conclusion, Ethyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amine represents a valuable addition to the arsenal of compounds being explored for diverse applications in agriculture and medicine. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a promising lead for future research and development efforts.